Cas no 886961-36-0 (3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(2-methoxyphenyl)thiourea)
3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(2-methoxyphenyl)thiourea Chemical and Physical Properties
Names and Identifiers
-
- 1-[(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)amino]-3-(2-methoxyphenyl)thiourea
- 3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(2-methoxyphenyl)thiourea
-
- Inchi: 1S/C19H26N8O3S/c1-28-15-5-3-2-4-14(15)20-19(31)25-24-16-21-17(26-6-10-29-11-7-26)23-18(22-16)27-8-12-30-13-9-27/h2-5H,6-13H2,1H3,(H2,20,25,31)(H,21,22,23,24)
- InChI Key: NLDJYBSPRJOBGN-UHFFFAOYSA-N
- SMILES: N(NC1=NC(N2CCOCC2)=NC(N2CCOCC2)=N1)C(NC1=CC=CC=C1OC)=S
3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(2-methoxyphenyl)thiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2703-0014-2μmol |
3-{[4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-yl]amino}-1-(2-methoxyphenyl)thiourea |
886961-36-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2703-0014-5μmol |
3-{[4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-yl]amino}-1-(2-methoxyphenyl)thiourea |
886961-36-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2703-0014-10μmol |
3-{[4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-yl]amino}-1-(2-methoxyphenyl)thiourea |
886961-36-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2703-0014-20μmol |
3-{[4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-yl]amino}-1-(2-methoxyphenyl)thiourea |
886961-36-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2703-0014-1mg |
3-{[4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-yl]amino}-1-(2-methoxyphenyl)thiourea |
886961-36-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2703-0014-2mg |
3-{[4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-yl]amino}-1-(2-methoxyphenyl)thiourea |
886961-36-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2703-0014-3mg |
3-{[4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-yl]amino}-1-(2-methoxyphenyl)thiourea |
886961-36-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2703-0014-4mg |
3-{[4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-yl]amino}-1-(2-methoxyphenyl)thiourea |
886961-36-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2703-0014-5mg |
3-{[4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-yl]amino}-1-(2-methoxyphenyl)thiourea |
886961-36-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2703-0014-10mg |
3-{[4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-yl]amino}-1-(2-methoxyphenyl)thiourea |
886961-36-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(2-methoxyphenyl)thiourea Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
Additional information on 3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(2-methoxyphenyl)thiourea
3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(2-methoxyphenyl)thiourea (CAS No. 886961-36-0): A Comprehensive Overview
3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(2-methoxyphenyl)thiourea (CAS No. 886961-36-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of thiourea and triazine, which are well-known for their diverse biological activities and potential therapeutic applications.
The structure of 3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(2-methoxyphenyl)thiourea is characterized by the presence of a triazine ring linked to a thiourea moiety through an amino group. The morpholine substituents on the triazine ring and the methoxyphenyl group on the thiourea moiety contribute to its unique chemical properties and biological activities. These structural features make it an attractive candidate for various pharmacological studies.
Recent research has highlighted the potential of 3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(2-methoxyphenyl)thiourea in several therapeutic areas. One of the most notable applications is in the field of cancer therapy. Studies have shown that this compound exhibits significant antiproliferative activity against various cancer cell lines. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.
In addition to its antiproliferative properties, 3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(2-methoxyphenyl)thiourea has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases.
The pharmacokinetic profile of 3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(2-methoxyphenyl)thiourea has been studied to understand its behavior in biological systems. Research indicates that it has good oral bioavailability and a favorable half-life, which are important factors for its potential use as an oral therapeutic agent. Furthermore, its low toxicity profile in preclinical studies suggests that it may be safe for human use.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(2-methoxyphenyl)thiourea in various disease conditions. Early results from phase I trials have shown promising outcomes in terms of tolerability and preliminary efficacy. These findings have paved the way for further clinical development and potential commercialization.
The synthesis of 3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(2-methoxyphenyl)thiourea involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps include the formation of the triazine ring through a condensation reaction and the subsequent coupling with the thiourea moiety. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale for both research and commercial purposes.
In conclusion, 3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(2-methoxyphenyl)thiourea (CAS No. 886961-36-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an important focus of ongoing research in medicinal chemistry and pharmaceutical development. As more clinical data becomes available, it is expected that this compound will play a significant role in advancing the treatment options for various diseases.
886961-36-0 (3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(2-methoxyphenyl)thiourea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)